Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
-
Fanlong Meng,Eugene M. Terentjev Soft Matter, 2016,12, 6749-6756
-
W. Hamd,M. Chavarot-Kerlidou,J. Fize,G. Muller,A. Leyris,M. Matheron,E. Courtin,V. Artero,C. Laberty-Robert J. Mater. Chem. A, 2013,1, 8217-8225
-
Dongju Zhang,R. Q. Zhang J. Mater. Chem., 2005,15, 3034-3038
-
Steven J. Edeson,Julong Jiang,Stephen Swanson,Panayiotis A. Procopiou,Harry Adams,Anthony J. H. M. Meijer,Joseph P. A. Harrity Org. Biomol. Chem., 2014,12, 3201-3210
-
Chunyang Geng,Lujun Pan,Bo Liu J. Mater. Chem. B, 2020,8, 1405-1410
-
V. Vaikuntanathan,D. Sivakumar Soft Matter, 2014,10, 2991-3002
-
Wenyang Pan,Thomas J. Wallin,Jérémy Odent,Robert F. Shepherd,Emmanuel P. Giannelis J. Mater. Chem. B, 2019,7, 2855-2864
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
- 97-99-4(Tetrahydrofurfuryl alcohol)
- 3047-32-3((3-Ethyloxetan-3-yl)methanol)
- 521-18-6(Stanolone)
- 3558-24-5(1-methyl-2-phenyl-1H-indole)
- 3486-67-7(Palmatine)
- 112-47-0(1,10-Decanediol)
- 112-06-1(Heptyl acetate)
- 122-07-6((2,2-dimethoxyethyl)(methyl)amine)
- 458-37-7(Curcumin)
- 118-72-9(2,6-Dimethylthiophenol)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com
